Cas no 1214337-37-7 (2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1214337-37-7
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4984914
• Update Time: 2025-06-07

2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)11-4-3-8(9-2-1-5-18-7-9)6-10(11)12(19)13(20)21/h1-7,12,19H,(H,20,21)
• InChI Key： YONKTICWQLSUGK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=NC=CC=2)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.3
• Topological Polar Surface Area: 70.4

Additional information on 2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid

2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid

The compound CAS No. 1214337-37-7, also known as 2-Hydroxy-2-(5-(pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Insights and Properties: The molecule features a hydroxyl group attached to a phenyl ring substituted with a pyridin-3-yl group and a trifluoromethyl group. The presence of these substituents imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted the importance of such substituted phenyl groups in enhancing the bioavailability and stability of pharmaceutical compounds.

Synthesis and Optimization: The synthesis of CAS No. 1214337-37-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have focused on optimizing the reaction conditions to improve yield and purity, particularly in the formation of the trifluoromethyl-substituted intermediate. These advancements have been documented in several high-profile journals, underscoring the compound's relevance in contemporary chemical research.

Pharmacological Activity: One of the most exciting aspects of this compound is its potential as a lead molecule in drug development. Preclinical studies have demonstrated that CAS No. 1214337-37-7 exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its ability to modulate receptor activity has opened avenues for exploring its role in neurodegenerative diseases.

Environmental Impact and Safety: As with any novel chemical entity, understanding the environmental impact and safety profile of CAS No. 1214337-37-7 is crucial. Recent eco-toxicological assessments have indicated that the compound has low acute toxicity to aquatic organisms, which is encouraging for its potential use in industrial applications. However, further long-term studies are required to fully evaluate its environmental footprint.

Future Directions: The future of CAS No. 1214337-37-7 lies in its continued exploration across diverse scientific domains. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new functionalities and applications for this compound. Its unique structure positions it as a valuable asset in the development of next-generation therapeutics and advanced materials.